Cas no 83969-22-6 (2-[2-(2-Chlorophenyl)-3-methyl-3,4-dihydropyrazol-5-yl]-1,3,3-trimethylindol-1-ium;hydrogen sulfate)

• Product name: 2-[2-(2-Chlorophenyl)-3-methyl-3,4-dihydropyrazol-5-yl]-1,3,3-trimethylindol-1-ium;hydrogen sulfate
• CAS No: 83969-22-6
• MF: C₂₁H₂₄ClN₃O₄S
• MW: 449.950963020325
• CID: 888910

2-[2-(2-Chlorophenyl)-3-methyl-3,4-dihydropyrazol-5-yl]-1,3,3-trimethylindol-1-ium;hydrogen sulfate Chemical and Physical Properties

Names and Identifiers

• 2-[1-(2-chlorophenyl)-4,5-dihydro-5-methyl-1h-pyrazol-3-yl]-1,3,3-trimethyl-3h-indolium hydrogen sulphate
• 2-[2-(2-chlorophenyl)-3-methyl-3,4-dihydropyrazol-5-yl]-1,3,3-trimethylindol-1-ium,hydrogen sulfate
• 2-[1-(2-CHLOROPHENYL)-4,5-DIHYDRO-5-METHYL-1H-PYRAZOL-3-YL]-1,3,3-TRIMETHYL-3H-INDOLIUM HYDROGEN SULFATE
• 1-(2-Chlorophenyl)-5-methyl-3-(1,3,3-trimethyl-1,3-dihydro-2H-indol-2-ylidene)-4,5-dihydro-3H-pyrazol-1-ium hydrogen sulfate
• 2-[2-(2-Chlorophenyl)-3-methyl-3,4-dihydropyrazol-5-yl]-1,3,3-trimethylindol-1-ium;hydrogen sulfate

• Inchi： 1S/C21H23ClN3.H2O4S/c1-14-13-17(23-25(14)19-12-8-6-10-16(19)22)20-21(2,3)15-9-5-7-11-18(15)24(20)4;1-5(2,3)4/h5-12,14H,13H2,1-4H3;(H2,1,2,3,4)/q+1;/p-1
• InChI Key： LAKBXIXZNUDTOL-UHFFFAOYSA-M
• SMILES： ClC1C=CC=CC=1N1C(C)CC(C2C(C)(C)C3C=CC=CC=3[N+]=2C)=N1.S(=O)(=O)([O-])O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 30
• Rotatable Bond Count: 2
• Complexity: 670
• Topological Polar Surface Area: 104